![molecular formula C17H15NO5S B2485039 N-(2-hydroxyethyl)-N-methyl-9,10-dioxo-9,10-dihydroanthracene-2-sulfonamide CAS No. 355017-37-7](/img/structure/B2485039.png)
N-(2-hydroxyethyl)-N-methyl-9,10-dioxo-9,10-dihydroanthracene-2-sulfonamide
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Description
N-(2-hydroxyethyl)-N-methyl-9,10-dioxo-9,10-dihydroanthracene-2-sulfonamide is a useful research compound. Its molecular formula is C17H15NO5S and its molecular weight is 345.37. The purity is usually 95%.
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Scientific Research Applications
Chemical Reactivity and Metabolic Activation
Research has revealed the potential of sulfonamides and their derivatives in the field of chemical reactivity and metabolic activation. Sulfuric acid esters of various hydroxymethyl aromatic hydrocarbons, including derivatives of benz[a]anthracene and 9-hydroxymethyl-10-methylanthracene, have been identified as electrophilic, mutagenic, and carcinogenic, suggesting a biochemical mechanism of activation and tumorigenicity of methyl-substituted polycyclic aromatic hydrocarbons (PAHs). These studies support the concept that sulfotransferase-mediated metabolic activation plays a crucial role in the formation of reactive metabolites, implicating such compounds in mutagenesis and carcinogenesis processes. For instance, the metabolic activation of 9-hydroxymethyl-10-methylanthracene to electrophilic sulfuric acid ester metabolites by rat hepatic sulfotransferase activity has been shown to induce mutagenic and tumorigenic effects, highlighting the biochemical pathways through which these compounds exert their biological effects (Surh & Miller, 1994); (Surh, Blomquist, Liem, & Miller, 1990).
Molecular Synthesis and Characterization
Further research has focused on the synthesis and characterization of sulfonamide derivatives for potential applications in various domains, including pharmacology and material science. For example, a study describes the synthesis of N-(4-methylsulfonamido-3-phenoxyphenyl)-9,10-dihydro-9,10-ethanoanthracene-11,12-dicarboximide, demonstrating the intricate chemical processes involved in creating such compounds and their structural analysis through IR, 1H and 13C NMR, mass spectral analysis, and elemental analysis. This work underscores the versatility of sulfonamide derivatives in chemical synthesis and the potential for their application in developing novel materials and therapeutic agents (Kankanala, Prakash, Mukkanti, Reddy, & Pal, 2011).
Properties
IUPAC Name |
N-(2-hydroxyethyl)-N-methyl-9,10-dioxoanthracene-2-sulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15NO5S/c1-18(8-9-19)24(22,23)11-6-7-14-15(10-11)17(21)13-5-3-2-4-12(13)16(14)20/h2-7,10,19H,8-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BDFNVBKPSRSEAS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CCO)S(=O)(=O)C1=CC2=C(C=C1)C(=O)C3=CC=CC=C3C2=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15NO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.